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Compound of Interest

Compound Name: (R)-2-(1-Aminoethyl)phenol

Cat. No.: B043574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-2-(1-Aminoethyl)phenol, a chiral amine and phenolic compound, serves as a valuable

intermediate in pharmaceutical synthesis. Due to its chemical nature, stringent safety and

handling protocols are imperative to ensure the well-being of laboratory personnel and the

integrity of research. This technical guide provides an in-depth overview of the known hazards,

safe handling procedures, and emergency response protocols for this compound.

Hazard Identification and Classification
(R)-2-(1-Aminoethyl)phenol is classified as a hazardous substance. The primary hazards are

associated with its irritant properties.

GHS Classification:

Skin corrosion/irritation: Category 2

Serious eye damage/eye irritation: Category 2A

Specific target organ toxicity - single exposure (Respiratory tract irritation): Category 3

Signal Word: Warning

Hazard Pictogram:
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GHS07: Exclamation Mark

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Data Summary
While specific toxicological data for (R)-2-(1-Aminoethyl)phenol is limited, the known hazards

of its constituent functional groups—phenols and amines—necessitate a cautious approach.

The following tables summarize relevant toxicity data for phenol and ethylamine to provide a

conservative estimate of potential hazards.

Compound LD50 (Oral, Rat)
LD50 (Dermal,

Rabbit)

LC50 (Inhalation,

Rat)

Phenol 317 mg/kg 630 mg/kg 316 mg/m³ (4 hours)

Ethylamine 400 mg/kg 390 mg/kg 5540 ppm (1 hour)

Occupational Exposure Limits
Currently, there are no established specific occupational exposure limits (OELs) for (R)-2-(1-
Aminoethyl)phenol. Therefore, it is prudent to adhere to the OELs for phenol as a

conservative measure.
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Regulatory Body Exposure Limit (8-hour TWA)
Short-Term Exposure Limit

(STEL)

OSHA (PEL) 5 ppm (19 mg/m³) -

ACGIH (TLV) 5 ppm (19 mg/m³) -

NIOSH (REL) 5 ppm (19 mg/m³)
15.6 ppm (60 mg/m³) (15-min

Ceiling)

Experimental Protocols
Adherence to detailed experimental protocols is critical for the safe handling of (R)-2-(1-
Aminoethyl)phenol.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.

Start: Handling
(R)-2-(1-Aminoethyl)phenol

Work in a Certified
Chemical Fume Hood

Wear Chemical Splash Goggles
& Face Shield

Wear Chemical-Resistant Gloves
(Double-gloving Recommended)

Wear a Flame-Resistant
Lab Coat

Wear Closed-Toe,
Chemical-Resistant Shoes

Proceed with
Experiment

Click to download full resolution via product page

PPE Selection Workflow.

Weighing of Solid (R)-2-(1-Aminoethyl)phenol
Due to its irritant nature as a powder, specific precautions must be taken during weighing.
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Inside Chemical Fume Hood

On the Laboratory Bench

Tare a labeled, sealable
container on the balance

Add (R)-2-(1-Aminoethyl)phenol
to the container

Securely seal the container

Re-weigh the sealed container
to determine the exact mass

Proceed to dissolution
(if required)

Complete

Start: Weighing

Click to download full resolution via product page

Safe Weighing Protocol.

Preparation of a Stock Solution
The following protocol outlines the steps for safely preparing a solution of (R)-2-(1-
Aminoethyl)phenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b043574?utm_src=pdf-body-img
https://www.benchchem.com/product/b043574?utm_src=pdf-body
https://www.benchchem.com/product/b043574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Don all required PPE and ensure the chemical fume hood is functioning

correctly.

Weighing: Following the protocol in section 4.2, accurately weigh the required amount of

solid (R)-2-(1-Aminoethyl)phenol into a sealable container.

Dissolution:

Place a suitable flask containing the desired solvent and a magnetic stir bar on a stir plate

inside the fume hood.

Slowly and carefully add the weighed solid to the solvent while stirring to avoid splashing.

Rinse the weighing container with a small amount of the solvent and add the rinsing to the

flask to ensure a complete transfer.

Final Volume Adjustment: Once the solid is fully dissolved, carefully transfer the solution to a

volumetric flask. Rinse the initial flask with a small amount of solvent and add to the

volumetric flask. Bring the solution to the final desired volume with the solvent.

Labeling and Storage: Cap the volumetric flask and invert several times to ensure

homogeneity. Transfer the solution to a clearly labeled, sealed storage bottle. The label

should include the chemical name, concentration, date of preparation, and your initials. Store

in a cool, dry, and dark place (2-8°C).

Emergency Procedures
Spill Response
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Spill Occurs

Alert personnel in the
immediate vicinity

Evacuate the area if the
spill is large or uncontrolled

Don appropriate PPE,
including respiratory protection

if necessary

Contain the spill using
chemical absorbent pads or granules

Absorb the spilled material

Collect the absorbed material
into a labeled hazardous waste container

Decontaminate the spill area
with a suitable solvent and then

soap and water

Dispose of all contaminated
materials as hazardous waste

Report the incident to the
laboratory supervisor and EHS

Click to download full resolution via product page

Chemical Spill Response Workflow.
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First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 1-2 glasses of water to drink. Seek

immediate medical attention.

Storage and Disposal
Storage: Store (R)-2-(1-Aminoethyl)phenol in a tightly sealed container in a cool (2-8°C), dry,

and well-ventilated area away from incompatible materials such as strong oxidizing agents and

acids.[1][2] Protect from light.

Disposal: All waste containing (R)-2-(1-Aminoethyl)phenol, including contaminated labware

and absorbents, must be disposed of as hazardous waste in accordance with local, state, and

federal regulations. Collect in a clearly labeled, sealed container.

This guide is intended to provide comprehensive safety and handling information for (R)-2-(1-
Aminoethyl)phenol. It is not a substitute for a thorough understanding of the Safety Data

Sheet (SDS) and proper laboratory safety training. Always consult the SDS before working with

any chemical and perform a risk assessment for your specific experimental procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. international.skcinc.com [international.skcinc.com]

2. emedicine.medscape.com [emedicine.medscape.com]

To cite this document: BenchChem. [(R)-2-(1-Aminoethyl)phenol: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043574#r-2-1-aminoethyl-phenol-safety-and-
handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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